N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)pivalamide

• IUPAC Name: N-[2-(2,3-dihydroindol-1-yl)-2-(furan-2-yl)ethyl]-2,2-dimethylpropanamide
• InChI: InChI=1S/C19H24N2O2/c1-19(2,3)18(22)20-13-16(17-9-6-12-23-17)21-11-10-14-7-4-5-8-15(14)21/h4-9,12,16H,10-11,13H2,1-3H3,(H,20,22)
• InChI Key: KSSVSUHUNVWGHW-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C(=O)NCC(C1=CC=CO1)N2CCC3=CC=CC=C32
• Molecular Formula: C19H24N2O2
• Molecular Weight: 312.4 g/mol

Description

N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)pivalamide, also known as FURA-2 AM, is a chemical compound commonly used in scientific research for its fluorescent properties. It is a cell-permeable, calcium-sensitive dye that can be used to measure intracellular calcium levels in live cells.

Scientific Research Applications

DNA Binding and Antiparasitic Activity

A close structural analogue of N-(2-(furan-2-yl)-2-(indolin-1-yl)ethyl)pivalamide, furamidine, demonstrated enhanced DNA-binding affinity through direct hydrogen bond interactions, suggesting potential applications in targeting specific DNA sequences for therapeutic purposes. This enhanced interaction could be leveraged in the development of new drugs against pathogens like Pneumocystis carinii, highlighting its importance in antiparasitic drug development (Laughton et al., 1995).

Cancer Research

Derivatives of N-(furan-2-ylmethyl)-1H-indole-3-carboxamide, structurally similar to the compound , have shown potent anticancer activities against several cancer cell lines, including human lung adenocarcinoma and colorectal cancer cell lines. This suggests potential applications in cancer treatment, especially as inhibitors of the epidemal growth factor receptor (EGFR), a critical target in cancer therapy (Lan et al., 2017).

Antibacterial and Antifungal Agents

Research into tetrahydropyrimidine–isatin hybrids, which include furan derivatives, indicates potential for these compounds as antibacterial, antifungal, and anti-tubercular agents. The development of new drugs targeting resistant strains of bacteria and fungi could benefit significantly from these findings (Akhaja & Raval, 2012).

Influenza Virus Inhibition

Furan-carboxamide derivatives have been identified as novel inhibitors of the lethal H5N1 influenza A virus, demonstrating the potential of furan derivatives in antiviral research. This opens new avenues for the development of antiviral drugs based on furan-carboxamide chemistry, particularly against strains of influenza that pose significant public health risks (Yongshi et al., 2017).

Phosphoinositide 3-Kinase Gamma (PI3Kγ) Inhibition

The furan-2-ylmethylene thiazolidinediones class, related to the chemical structure of interest, has shown selective inhibition of PI3Kγ. This is particularly relevant for inflammatory and autoimmune diseases, indicating the therapeutic potential of furan derivatives in these areas (Pomel et al., 2006).